
Technical Overview: 4-Benzylmorpholine-2-
carbonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Benzylmorpholine-2-carbonitrile

Cat. No.: B143773 Get Quote

This document provides a concise summary of the key molecular properties of 4-
Benzylmorpholine-2-carbonitrile, a heterocyclic nitrile compound utilized in pharmaceutical

research. It serves as an intermediate in the synthesis of bioactive molecules, particularly those

targeting the central nervous system or acting as enzyme inhibitors[1].

Molecular and Physicochemical Data
The fundamental properties of 4-Benzylmorpholine-2-carbonitrile are detailed below. These

values are essential for a range of applications, from reaction stoichiometry to analytical

method development.

Property Value Source

Molecular Formula C₁₂H₁₄N₂O [1][2][3][4]

Molecular Weight 202.25 g/mol [1][2][3][4]

Purity >95% [4]

Boiling Point 343.1°C [1]

Density 1.14 g/cm³ [1]

Storage Condition 2~8°C [1]
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Detailed experimental protocols for the synthesis or use of 4-Benzylmorpholine-2-
carbonitrile are specific to individual research and development projects and are not publicly

available in a generalized format. The compound's structure allows for various modifications,

enabling the development of drugs with enhanced efficacy and selectivity[1]. Further research

is necessary to fully elucidate the properties and potential applications of this compound[2].

Logical Workflow for Property Determination
The determination of a compound's molecular weight follows a systematic process, beginning

with the identification of its molecular formula. This workflow is visualized in the diagram below.

Identify Molecular Formula
(e.g., C₁₂H₁₄N₂O)

Determine Atomic Weights
(C, H, N, O)

Calculate Sum of Atomic Weights
(12C + 14H + 2N + 1O)

Result: Molecular Weight
(202.25 g/mol)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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